Cas no 66464-26-4 (Oxazole, 2-(2,6-difluorophenyl)-4,5-dihydro-4,4-dimethyl-)

• Product Name: Oxazole, 2-(2,6-difluorophenyl)-4,5-dihydro-4,4-dimethyl-
• CAS No: 66464-26-4
• MF: C₁₁H₁₁F₂NO
• MW: 211.207949876785
• MDL: MFCD27927162
• CID: 1709889
• PubChem ID: 10987554
• Update Time: 2025-04-21

Oxazole, 2-(2,6-difluorophenyl)-4,5-dihydro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-(2,6-difluorophenyl)-4,5-dihydro-4,4-dimethyl-
• 2-(2,6-difluorophenyl)-4,4-dimethyl-5H-1,3-oxazole
• SY248606
• 2-(2,6-Difluorophenyl)-4,4-dimethyl-4,5-dihydrooxazole
• 2-(2,6-difluorophenyl)-4,4-dimethyl-2-oxazoline
• 2-(2,6-Difluorophenyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole
• SCHEMBL2886677
• DTXSID00450905
• PJTVMGSOYRAPIP-UHFFFAOYSA-N
• AC6562
• MFCD27927162
• 2-(2,6-difluorophenyl)-4,4-dimethyloxazoline
• 66464-26-4

• MDL： MFCD27927162
• Inchi： 1S/C11H11F2NO/c1-11(2)6-15-10(14-11)9-7(12)4-3-5-8(9)13/h3-5H,6H2,1-2H3
• InChI Key： PJTVMGSOYRAPIP-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1=NC(C)(C)CO1)F

Computed Properties

• Exact Mass: 211.08093
• Monoisotopic Mass: 211.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes